Cas no 1804721-87-6 (2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile)

2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features a reactive chloromethyl group and a difluoromethyl substituent, enabling further functionalization for the synthesis of bioactive compounds. The presence of the acetonitrile moiety enhances its utility as a key intermediate in heterocyclic chemistry. This compound exhibits high purity and stability, making it suitable for precision synthesis. Its unique combination of functional groups allows for selective modifications, facilitating the development of novel molecules with tailored properties for medicinal chemistry and crop protection research. The compound's well-defined reactivity profile supports its use in multi-step synthetic routes.

2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile structure

1804721-87-6 structure

Product Name:2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile

CAS No:1804721-87-6

MF:C₉H₈ClF₂N₃

MW:231.629727363586

CID:4810315

Update Time:2025-07-02

2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile
- Inchi： 1S/C9H8ClF2N3/c10-4-5-3-6(8(11)12)7(1-2-13)15-9(5)14/h3,8H,1,4H2,(H2,14,15)
- InChI Key： MUDOMNUZMKBRDN-UHFFFAOYSA-N
- SMILES： ClCC1=C(N)N=C(CC#N)C(C(F)F)=C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 253
XLogP3: 1.2
Topological Polar Surface Area: 62.7

2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029063779-1g	2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile	1804721-87-6	97%	1g	$1,504.90	2022-04-01

2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile Related Literature

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Additional information on 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile

Comprehensive Overview of 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1804721-87-6)

2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1804721-87-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as chloromethyl, difluoromethyl, and acetonitrile, serves as a versatile intermediate in synthetic chemistry. Its molecular structure offers a promising platform for the design of novel bioactive molecules, making it a subject of interest for researchers exploring drug discovery and crop protection solutions.

The growing demand for heterocyclic compounds in modern chemistry has propelled the study of 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile. Its structural features, including the pyridine ring and difluoromethyl group, contribute to its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its ability to act as a precursor for small-molecule inhibitors and biologically active agents, aligning with current trends in precision medicine and sustainable agriculture.

In the context of pharmaceutical innovation, 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile has been explored for its role in the synthesis of kinase inhibitors and antiviral agents. The chloromethyl and acetonitrile moieties provide reactive sites for further functionalization, enabling the creation of targeted therapies for diseases such as cancer and viral infections. This aligns with the increasing focus on personalized therapeutics and the search for next-generation drugs with improved efficacy and safety profiles.

From an agrochemical perspective, the difluoromethyl group in 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile is of particular interest due to its potential to enhance the bioactivity of pesticides and herbicides. The compound's ability to modulate enzyme activity in pests and weeds makes it a valuable candidate for developing environmentally friendly crop protection solutions. This resonates with the global push toward sustainable farming practices and the reduction of chemical residues in food production.

The synthesis and characterization of 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-stakes industries like pharmaceutical manufacturing and agrochemical formulation. The compound's stability under various conditions also makes it a reliable choice for industrial-scale production.

As the scientific community continues to explore the potential of 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile, its relevance in green chemistry initiatives cannot be overlooked. The compound's modular structure allows for the development of eco-friendly derivatives, reducing the environmental impact of chemical processes. This aligns with the broader goals of circular economy and resource efficiency, which are driving forces in contemporary chemical research.

In summary, 2-Amino-3-(chloromethyl)-5-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1804721-87-6) represents a cutting-edge compound with multifaceted applications in life sciences and industrial chemistry. Its unique properties and adaptability position it as a key player in the advancement of innovative therapeutics and sustainable agrochemicals, addressing some of the most pressing challenges in modern science and technology.